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Compound of Interest

Compound Name: 2-Chloro-4-methyl-5-nitropyridine

Cat. No.: B1210972 Get Quote

Technical Support Center: 2-Chloro-4-methyl-5-
nitropyridine
This guide provides essential handling and safety information for researchers, scientists, and

drug development professionals working with 2-Chloro-4-methyl-5-nitropyridine.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Chloro-4-methyl-5-nitropyridine?

A1: 2-Chloro-4-methyl-5-nitropyridine is classified as a hazardous substance. The primary

hazards include:

Skin Irritation: Causes skin irritation.[1][2][3][4]

Serious Eye Irritation: Causes serious eye irritation.[1][2][3][4]

Respiratory Irritation: May cause respiratory irritation.[1][2][3][4]

Harmful if Swallowed: It can be harmful if ingested.[1][3]

Q2: What are the recommended storage conditions for this compound?
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A2: To ensure stability and safety, store 2-Chloro-4-methyl-5-nitropyridine in a tightly closed

container in a dry, cool, and well-ventilated area.[1][2][3][5] It is also recommended to store it

locked up and away from incompatible materials such as strong oxidizing agents.[2][3][6] Some

sources suggest keeping it refrigerated and protected from light and air.[6]

Q3: What personal protective equipment (PPE) should I use when handling this chemical?

A3: Appropriate PPE is crucial to minimize exposure. Always use:

Eye/Face Protection: Wear chemical safety goggles or a face shield.[1][2][3]

Skin Protection: Wear protective gloves and clothing to prevent skin contact.[1][2][3]

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if

working in a poorly ventilated area or if dust is generated.[1][7]

Q4: What should I do in case of accidental contact or exposure?

A4: Immediate action is critical. Follow these first-aid measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[1][2][3]

[5]

If on Skin: Immediately wash the affected area with plenty of soap and water.[1][2][3][5]

Remove contaminated clothing.[1][2][3][5] If irritation persists, get medical advice.[2][3]

If in Eyes: Rinse cautiously with water for several minutes.[1][2][3] Remove contact lenses if

present and easy to do. Continue rinsing.[1][2][3] Seek immediate medical attention.[2][3]

If Swallowed: Rinse mouth with water.[1][3][5] Call a poison center or doctor for treatment

advice.[1][3]
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Issue Possible Cause Solution

Unexpected reaction or

decomposition

Incompatible materials (e.g.,

strong oxidizing agents) are

present.

Ensure the reaction setup is

free from contaminants. Store

the compound away from

incompatible substances.[2][6]

Compound has changed color

or appearance

Exposure to light, air, or

improper storage conditions.

Store in a tightly sealed,

opaque container in a cool,

dry, and well-ventilated place,

potentially under refrigeration.

[1][2][3][5][6]

Difficulty in handling the solid

due to static

The compound is a dry

powder.

Use anti-static equipment and

handle in a controlled

environment to prevent dust

accumulation.

Quantitative Data Summary
Property Value Reference

Molecular Formula C₆H₅ClN₂O₂ [7][8]

Molecular Weight 172.57 g/mol [7][8]

Melting Point 37-39 °C [7]

Boiling Point 91 °C at 5 mmHg [7]

Flash Point 113 °C (235.4 °F) - closed cup [7]

Experimental Protocols
Protocol 1: Safe Handling and Weighing of 2-Chloro-4-
methyl-5-nitropyridine

Preparation:

Ensure the work area is clean and well-ventilated, preferably within a chemical fume hood.
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Don all required PPE: safety goggles, lab coat, and chemical-resistant gloves.

Have all necessary equipment ready: spatula, weighing paper/boat, and a calibrated

analytical balance.

Handling:

Carefully open the container to avoid creating dust.

Use a clean spatula to transfer the desired amount of the solid onto the weighing paper or

boat.

Avoid any skin contact with the compound.

Weighing:

Place the weighing paper/boat with the compound on the analytical balance.

Record the weight.

Promptly and securely close the container of 2-Chloro-4-methyl-5-nitropyridine.

Post-Weighing:

Clean the spatula and the weighing area thoroughly.

Dispose of any contaminated materials (e.g., weighing paper, gloves) in a designated

hazardous waste container.

Wash hands thoroughly after handling.

Protocol 2: Spill Response for 2-Chloro-4-methyl-5-
nitropyridine

Immediate Actions:

Evacuate the immediate area of the spill.

Ensure the area is well-ventilated.
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If the spill is large or in a confined space, contact your institution's emergency response

team.

Containment (for small spills):

Wearing appropriate PPE, cover the spill with an inert absorbent material like sand or

vermiculite.

Do not use combustible materials such as sawdust.

Cleanup:

Carefully sweep the absorbed material into a designated hazardous waste container.

Avoid creating dust during cleanup.

Clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning

materials for hazardous waste disposal.

Decontamination:

Decontaminate all equipment used for the cleanup.

Properly dispose of all contaminated materials, including PPE, in a sealed, labeled

hazardous waste container.
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Spill Response Workflow for 2-Chloro-4-methyl-5-nitropyridine
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Don Appropriate PPE Evacuate Area

Notify EH&S

End

Contain Spill with Inert Material

Clean Up Spill

Dispose of Waste

Decontaminate Area and Equipment

Click to download full resolution via product page

Caption: Decision tree for responding to a chemical spill.
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Key Handling Precautions

Start Experiment

Wear Correct PPE
(Goggles, Gloves, Lab Coat)

Work in a Well-Ventilated Area
(Fume Hood)

Handle with Care
(Avoid Dust, Skin Contact)

Store Properly
(Cool, Dry, Tightly Sealed)

Dispose of Waste Correctly

Experiment Complete

Click to download full resolution via product page

Caption: Workflow for safe handling of chemicals in a lab.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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